Tert-butyl 4-(pyridazin-3-yloxy)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Tert-butyl 4-(pyridazin-3-yloxy)piperidine-1-carboxylate” is a chemical compound that has gained significant attention in scientific research due to its potential biological activity and applications. It is a light yellow to yellow powder or crystals .
Molecular Structure Analysis
The molecular formula of “Tert-butyl 4-(pyridazin-3-yloxy)piperidine-1-carboxylate” is C14H21N3O3 . The structure includes a piperidine ring, a pyridazin ring, and a tert-butyl ester group .Physical And Chemical Properties Analysis
“Tert-butyl 4-(pyridazin-3-yloxy)piperidine-1-carboxylate” is a light yellow to yellow powder or crystals . It should be stored in a refrigerator .Scientific Research Applications
- Findings : Several compounds exhibited significant activity, with IC50 values ranging from 1.35 to 2.18 μM. These compounds are non-toxic to human cells, making them promising candidates for further development .
- Role : Tert-butyl 4-(pyridazin-3-yloxy)piperidine-1-carboxylate may impact proton motive force generation, essential for Mtb’s long-term survival under hypoxic conditions .
- Example : It plays a role in the synthesis of crizotinib, a tyrosine kinase inhibitor used in cancer treatment .
- Examples : It could lead to compounds like Indiacen A and Indiacen B, which have therapeutic potential .
Anti-Tubercular Activity
Proton Motive Force Modulation
Intermediate for Biologically Active Compounds
Precursor for Natural Product Synthesis
Silyl Ether Derivatives
Sulfonyl Ether Derivatives
Mechanism of Action
The mechanism of action of “Tert-butyl 4-(pyridazin-3-yloxy)piperidine-1-carboxylate” is not specified in the search results. Its biological activity and applications are subject to ongoing research.
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-pyridazin-3-yloxypiperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O3/c1-14(2,3)20-13(18)17-9-6-11(7-10-17)19-12-5-4-8-15-16-12/h4-5,8,11H,6-7,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYAFRELMPPEJOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)OC2=NN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(pyridazin-3-yloxy)piperidine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.